Cas no 455-38-9 (3-Fluorobenzoic acid)

• Product Name: 3-Fluorobenzoic acid
• CAS No: 455-38-9
• MF: C₇H₅FO₂
• MW: 140.111805677414
• MDL: MFCD00002489
• CID: 37513
• PubChem ID: 9968
• Update Time: 2025-05-21

3-Fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluorobenzoic acid
• Fluorobenzoicacidwhitepowder
• m-Fluorobenzoic acid
• 2-chloro-4-fluorobenzoic acid
• RARECHEM AL BO 0038
• 3-fluoro-benzoicaci
• 3-Fluorobenzonicacid
• Benzoic acid, m-fluoro-
• meta-Fluorobenzoic acid
• 3-Fluorabenzoic Acid
• 3-Fluorbenzoesure
• 3-Fluorobenzoi acid
• 3-fluoro-benzoic acid
• 5-fluorobenzoic acid
• Benzoic acid, 3-fluoro-
• MXNBDFWNYRNIBH-UHFFFAOYSA-N
• 3-FluorobenzoicAcid
• PubChem3480
• KSC235Q1B
• PARAGOS 390192
• Benzoic acid, m-fluoro- (8CI)
• NSC10320
• JRD-
• InChI=1/C7H5FO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10
• EINECS 207-248-0
• EN300-20215
• AC7508
• DTXSID4060020
• Z104477304
• ELG54JFF34
• AE-562/40187179
• CHEMBL302365
• Q18472686
• FT-0615717
• FT-0655608
• NSC 10320
• NS00043529
• NSC-10320
• NSC-176125
• HY-W015753
• F2191-0061
• 3-Fluorobenzoate
• SCHEMBL28396
• AM61542
• BS-3795
• A826841
• CHEBI:20021
• C02364
• Q-200379
• 3-Fluorobenzoic acid, 97%
• UNII-ELG54JFF34
• SY002150
• F0158
• MFCD00002489
• 455-38-9
• CS-W016469
• AKOS000119589
• DB-024078
• Benzoic acid, mfluoro
• Benzoic acid, m-fluoro-(8CI)
• DTXCID9040429
• STK498748
• Benzoic acid, mfluoro (8CI)
• Benzoic acid, 3fluoro
• NSC176125
• mFluorobenzoic acid
• m-Fluorobenzoic Acid; NSC 10320; NSC 176125;
• 207-248-0

• MDL： MFCD00002489
• Inchi： 1S/C7H5FO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： MXNBDFWNYRNIBH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1
• BRN： 1906920

Computed Properties

• Exact Mass: 140.02700
• Monoisotopic Mass: 140.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White monoclinic crystals
• Density: 1.474
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 226.1°C (rough estimate)
• Flash Point: 105.7℃
• Solubility: 1.5g/l
• Water Partition Coefficient: Very soluble in water.
• PSA: 37.30000
• LogP: 1.52390
• pka: 3.86(at 25℃)
• Solubility: Soluble in 2850 phr cold water, soluble in hot water, soluble in alcohol and ether.

3-Fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 37/38
• Safety Instruction： S22-S28-S24/25-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Fluorobenzoic acid

3-Fluorobenzoic Acid: A Comprehensive Overview

3-Fluorobenzoic acid (CAS No. 455-38-9) is a chemical compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, also known as fluorobenzoic acid or 3-fluoro-benzoic acid, is characterized by its unique structure and versatile properties. In this article, we will delve into the latest research findings, applications, and significance of 3-fluorobenzoic acid in modern chemistry.

The molecular structure of 3-fluorobenzoic acid consists of a benzene ring with a fluorine atom and a carboxylic acid group at the meta position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly valuable in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and bioactive compounds.

One of the most notable applications of 3-fluorobenzoic acid is in the pharmaceutical industry. Researchers have explored its potential as a building block for developing novel drugs targeting various diseases. For instance, recent findings suggest that derivatives of 3-fluorobenzoic acid exhibit promising anti-tumor activity, making them candidates for cancer therapy. These studies underscore the importance of understanding the compound's reactivity and stability under different conditions.

In addition to its role in drug development, 3-fluorobenzoic acid has found applications in materials science. Its ability to form stable polymers and coatings has been leveraged in the development of advanced electronic materials. Recent advancements in polymer chemistry have demonstrated that incorporating fluorobenzoic acid into polymer networks can enhance their thermal stability and mechanical properties.

The synthesis of 3-fluorobenzoic acid has also been a focal point of recent research. Traditional methods involving electrophilic fluorination have been optimized to improve yield and reduce costs. Moreover, novel catalytic approaches have been developed to facilitate the selective formation of fluorobenzoic acid, further expanding its accessibility for industrial applications.

From an environmental perspective, the biodegradation and toxicity profiles of 3-fluorobenzoic acid have been thoroughly investigated. Studies indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with its increasing use in eco-friendly chemical processes. However, ongoing research is dedicated to minimizing waste generation during its production to ensure sustainable practices.

In conclusion, 3-fluorobenzoic acid (CAS No. 455-38-9) stands as a pivotal compound in contemporary chemistry. Its diverse applications, coupled with recent breakthroughs in synthesis and application development, highlight its significance across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even more critical role in advancing scientific innovation.